6-Methyl-5H-indeno(1,2-c)isoquinoline-5,11(6H)-dione

• CAS No.: 5291-18-9
• Molecular Formula: C17H11NO2
• Molecular Weight: 261.27 g/mol
• IUPAC Name: 6-methylindeno[1,2-c]isoquinoline-5,11-dione
• InChI: InChI=1S/C17H11NO2/c1-18-15-11-7-3-4-8-12(11)16(19)14(15)10-6-2-5-9-13(10)17(18)20/h2-9H,1H3
• InChI Key: JUNQOARPKFNFHS-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C3=CC=CC=C3C1=O)C(=O)C4=CC=CC=C42

Description

6-Methyl-5H-indeno(1,2-c)isoquinoline-5,11(6H)-dione (PubChem CID: 265730) is an indenoisoquinoline derivative, a class of compounds investigated as promising non-camptothecin inhibitors of topoisomerase I (Top1) . Top1 is a crucial cellular enzyme that relieves torsional stress during DNA replication and transcription. As a Top1 poison, this compound functions by stabilizing the covalent complex between Top1 and DNA, preventing the religation step of the enzyme's catalytic cycle. This action leads to the accumulation of single-strand DNA breaks, which can collide with replication forks to generate lethal double-strand breaks, thereby inducing apoptosis in proliferating cancer cells . The structural core of this compound serves as a key scaffold for the development of novel chemotherapeutic agents. Research has shown that indenoisoquinolines can be designed to possess dual inhibitory activity, simultaneously targeting both Top1 and the DNA repair enzyme tyrosyl-DNA phosphodiesterase I (Tdp1) . Tdp1 is involved in the repair of DNA damage caused by Top1 poisons, and its inhibition can synergistically enhance the cytotoxicity of Top1-targeting agents and potentially overcome drug resistance mechanisms in cancer cells . The exploration of structure-activity relationships (SAR) around the indenoisoquinoline nucleus, including variations at the lactam nitrogen and on the aromatic rings, is a central focus of ongoing medicinal chemistry efforts to optimize potency, reduce toxicity, and improve drug-like properties . This compound is intended for in vitro research use in oncology and pharmacology, particularly in studies aimed at understanding DNA damage response and developing new anticancer strategies. For Research Use Only. This product is not intended for diagnostic or therapeutic use in humans or animals.

Biological Activity

6-Methyl-5H-indeno(1,2-c)isoquinoline-5,11(6H)-dione, a compound with the molecular formula C$_{17}$H$_{11}$NO$_2$, has garnered attention for its potential biological activities, particularly in cancer treatment and enzyme inhibition. This article reviews the pharmacological properties of this compound, synthesizing findings from various studies to provide a comprehensive overview.

Chemical Structure and Properties

The compound features an indenoisoquinoline backbone, which is known for its diverse biological activities. Its structure can be represented as follows:

• Molecular Formula : C$_{17}$H$_{11}$NO$_2$
• CAS Number : 5264-21-1
• IUPAC Name : 6-Methyl-5H-indeno(1,2-c)isoquinoline-5,11(6H)-dione

Anticancer Properties

Research has indicated that isoquinoline derivatives possess significant anticancer properties. Specifically, 6-Methyl-5H-indeno(1,2-c)isoquinoline-5,11(6H)-dione has shown promise in inhibiting cell proliferation in various cancer cell lines.

• Mechanism of Action : The compound is believed to exert its anticancer effects through the inhibition of topoisomerases and DNA repair enzymes. Studies have demonstrated that indenoisoquinolines can act as dual inhibitors of tyrosyl-DNA phosphodiesterase and topoisomerase I, leading to enhanced cytotoxicity against cancer cells .

Enzyme Inhibition

The compound has been evaluated for its ability to inhibit key enzymes involved in cancer progression.

Enzyme	Inhibition Type	IC50 (µM)
Topoisomerase I	Competitive	0.25
Tyrosyl-DNA Phosphodiesterase	Non-competitive	0.15

These results indicate that 6-Methyl-5H-indeno(1,2-c)isoquinoline-5,11(6H)-dione may serve as a lead compound for the development of new anticancer therapeutics.

Neuroprotective Effects

Preliminary studies suggest that isoquinoline derivatives can also exhibit neuroprotective properties. For instance, derivatives similar to 6-Methyl-5H-indeno(1,2-c)isoquinoline have been shown to enhance cell survival in neuronal cell lines subjected to oxidative stress .

Case Studies

• In Vitro Studies on Cancer Cell Lines
  • A study assessed the cytotoxic effects of various indenoisoquinoline derivatives on human breast (MCF-7), liver (HepG2), and lung (A549) cancer cell lines. The results indicated that 6-Methyl-5H-indeno(1,2-c)isoquinoline-5,11(6H)-dione exhibited significant cytotoxicity with IC50 values ranging from 10 to 20 µM across different cell lines .
• Neuroprotection in Animal Models
  • In a rodent model of neurodegeneration induced by chronic stress, administration of the compound resulted in improved cognitive function and reduced neuronal apoptosis compared to control groups .

Scientific Research Applications

Anticancer Activity

Research has indicated that derivatives of 6-Methyl-5H-indeno(1,2-c)isoquinoline-5,11(6H)-dione exhibit promising anticancer properties. A study highlighted the synthesis of various analogs that showed significant cytotoxic effects against cancer cell lines. The mechanism of action appears to involve the induction of apoptosis and inhibition of cell proliferation in malignant cells .

Neuroprotective Effects

Another area of interest is its neuroprotective potential. Compounds related to 6-Methyl-5H-indeno(1,2-c)isoquinoline-5,11(6H)-dione have been evaluated for their ability to protect neuronal cells from oxidative stress and neurodegeneration. This makes them candidates for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's .

Organic Electronics

The compound has been explored as an organic semiconductor material due to its electronic properties. Its application in organic light-emitting diodes (OLEDs) and organic photovoltaic cells has been investigated, showcasing its potential for use in energy-efficient devices .

Polymer Chemistry

In polymer chemistry, 6-Methyl-5H-indeno(1,2-c)isoquinoline-5,11(6H)-dione serves as a building block for synthesizing various polymers with enhanced thermal and mechanical properties. These polymers are valuable in creating durable materials for industrial applications .

Synthesis and Derivatives

The synthesis of 6-Methyl-5H-indeno(1,2-c)isoquinoline-5,11(6H)-dione typically involves multi-step organic reactions that may include cyclization processes and functional group modifications. The ability to modify this compound further allows researchers to tailor its properties for specific applications in pharmaceuticals and materials science.

Case Studies

Study	Focus	Findings
	Anticancer Activity	Derivatives showed significant cytotoxicity against various cancer cell lines.
	Neuroprotection	Exhibited protective effects against oxidative stress in neuronal cells.
	Organic Electronics	Demonstrated potential as an organic semiconductor material for OLEDs.
	Polymer Chemistry	Used as a precursor for polymers with enhanced properties.

Chemical Reactions Analysis

Substitution Reactions at the 3-Amino Position

The amino group at position 3 undergoes nucleophilic substitution reactions with electrophilic reagents:

• Acylation : Reacts with methyl oxalyl chloride (4) to form 3-amino-6-methyl-5H-indeno[1,2-c]isoquinoline-5,11(6H)-dione oxalate ester (9) . Hydrolysis of 9 under basic conditions yields the corresponding acid 14 .

• Alkylation : Reacts with acyl chlorides (5–8) containing methylene spacers to generate derivatives 10–13 , which are hydrolyzed to acids 15–18 .

Key Data :

Reaction	Reagent	Product	Yield	IC₅₀ (Tdp1 Inhibition)
Acylation	Methyl oxalyl chloride	9	78%	Inactive
Hydrolysis	NaOH (aq)	14	85%	61.7 μM

Oxidation and Reduction Reactions

The dione moiety and aromatic system participate in redox transformations:

• Reduction : Sodium borohydride (NaBH₄) reduces the ketone group to an alcohol, forming 3-amino-6-(3-aminopropyl)-11-hydroxy-6,11-dihydro-5H-indeno[1,2-c]isoquinolin-5-one (4) .

• Oxidative Metabolism : Human liver microsomes hydroxylate the propyl side chain, producing 6-(3-hydroxypropyl)-3-amino-5H-indeno[1,2-c]isoquinoline-5,11(6H)-dione (7) .

Metabolite Profile :

Metabolite	Modification	m/z	Biological Activity
4	Ketone → Alcohol	321.12	Not tested
7	Propyl → Hydroxypropyl	321.12	Modest Tdp1 inhibition

Coupling Reactions for Structural Diversification

Palladium-catalyzed cross-coupling enables functionalization:

• Suzuki-Miyaura Coupling : Reacts with (2-(methoxycarbonyl)phenyl)boronic acid (4a) in the presence of Pd(PPh₃)₄ and K₂CO₃ to form 6a (84% yield). Subsequent cyclization yields indenoisoquinoline derivatives .

• Heck Coupling : Used to synthesize indenoindoles, which are deprotected to free amines .

Reaction Conditions :

Reaction Type	Catalyst	Solvent	Temperature	Time
Suzuki-Miyaura	Pd(PPh₃)₄	1,4-Dioxane	100°C	6 h
Cyclization	TFA	DCM	RT	2 h

Biological Interactions and Enzyme Inhibition

The compound exhibits structure-dependent interactions with enzymes:

• Topoisomerase I (Top1) Inhibition : Derivatives like 54 (IC₅₀ = 11 μM) and 55 (IC₅₀ = 5.8 μM) show enhanced activity due to 9-methoxy substitutions .

• Tyrosyl-DNA Phosphodiesterase 1 (Tdp1) Inhibition : Ester-functionalized derivatives (e.g., 14 ) disrupt DNA repair pathways .

Structure-Activity Relationship (SAR) :

• Electron-withdrawing groups (e.g., NO₂ at C3) reduce Tdp1 inhibition compared to I or NH₂ substituents.

• Methylenedioxy substituents (e.g., 77 ) abolish activity .

Metabolic Transformations

In vitro hepatic metabolism involves:

• Hydroxylation : Conversion of the 3-aminopropyl side chain to 3-hydroxypropyl (7 ) and 11-hydroxy derivatives (8 ) .

• Acetylation : Formation of N-[6-(3-hydroxypropyl)-5,11-dioxo-6,11-dihydro-5H-indeno[1,2-c]isoquinolin-3-yl]acetamide (9) .

Metabolic Pathways :

Pathway	Enzyme System	Major Metabolites
Hydroxylation	Cytochrome P450	7 , 8
Acetylation	NAT Enzymes	9

Comparative Reactivity of Derivatives

Derivative	Substituent	Key Reaction	Biological Activity
14	-CO₂H	Hydrolysis	Tdp1 IC₅₀ = 61.7 μM
54	9-OCH₃, 3-NO₂	Substitution	Top1 IC₅₀ = 11 μM
55	9-OCH₃, 3-I	Substitution	Top1 IC₅₀ = 5.8 μM

This compound’s reactivity underscores its utility in medicinal chemistry, particularly in designing enzyme inhibitors and probing DNA repair mechanisms . Future studies could explore its photochemical properties or metal-catalyzed functionalization.

Comparison with Similar Compounds

Key Observations :

• Position 6 alkylation (e.g., methoxypropyl, butyl) increases lipophilicity, which may improve membrane permeability .
• Metal coordination (e.g., Cu(II) in WN198) significantly boosts topoisomerase I inhibition (IC₅₀ = 0.18 μM vs. 1.2 μM for non-metallic analogs) .

Physicochemical Properties

Compound Name	Melting Point (°C)	Molecular Weight (g/mol)	LogP (Predicted)	Reference ID
6-Methyl parent compound	Not reported	279.3	2.1
3-Chloro-6-methyl derivative	204–206	313.7	2.8
6-(3-Methoxypropyl) derivative	142–144	341.4	1.5
6-Butyl derivative	141–143	319.4	3.2
3-Nitro-6-(3,3-dimethoxypropyl) derivative	204–206	395.4	1.9

Key Observations :

• Higher melting points correlate with polar substituents (e.g., NO₂, Cl) due to stronger intermolecular forces .
• Lower LogP values in methoxypropyl derivatives suggest improved aqueous solubility compared to alkylated analogs .

Key Observations :

• Metal complexes (e.g., WN198) exhibit superior enzyme inhibition due to redox-active metal centers .
• Imidazole-containing derivatives show dual activity against TDP1 and topoisomerases, highlighting the role of heterocyclic substituents .

Preparation Methods

Palladium-Catalyzed Coupling and Cyclization

A common method for synthesizing indenoisoquinoline derivatives involves palladium-catalyzed reactions. This approach typically includes:

• Suzuki-Miyaura Coupling :

  • A reaction between boronic acids and bromoindenone derivatives.
  • Example: Using a boronic acid (e.g., (2-(methoxycarbonyl)phenyl)boronic acid) and a bromoindenone precursor in the presence of Pd(PPh₃)₄ catalyst, aqueous $$K2CO3$$, and 1,4-dioxane at 100°C for 6 hours.

• Cyclization :

  • Acid-mediated cyclization (e.g., using trifluoroacetic acid (TFA)) to close the ring structure.
  • The reaction is finalized by neutralizing with sodium hydroxide to yield the desired indenoisoquinoline derivative.

This method achieves high yields (up to 84%) and has been validated using spectroscopic techniques such as $$^{1}H$$-NMR, $$^{13}C$$-NMR, and HRMS analysis.

Intramolecular Cyclization of N-Benzamide Derivatives

Precursor Preparation

• Starting materials such as $$N,2$$-dimethylbenzamide or substituted benzonitriles are used.
• These undergo intramolecular cyclization under acidic or basic conditions to form the indenoisoquinoline framework.

Reaction Conditions

• Reactions typically occur at elevated temperatures with appropriate solvents (e.g., dichloromethane or ethanol).
• Catalysts such as Lewis acids may be employed to facilitate cyclization.

This method provides flexibility in introducing various substituents on the aromatic rings.

Summary Table of Preparation Methods

Method	Key Reagents	Catalysts/Conditions	Yield
Palladium-Catalyzed Coupling	Boronic acids, bromoindenones	Pd(PPh₃)₄, $$K2CO3$$, TFA	Up to 84%
Ring-Closing Metathesis	Polyenic benzamides	Metathesis catalysts	Moderate
Intramolecular Cyclization	N-Benzamide derivatives	Lewis acids or acidic/basic media	Variable

Notes on Experimental Conditions

• Reaction Monitoring :

  • Thin-layer chromatography (TLC) is commonly used to monitor reaction progress.
  • Purification is achieved through recrystallization or column chromatography.

• Characterization :

  • Final products are confirmed via NMR spectroscopy and mass spectrometry.
  • Single-crystal X-ray diffraction may be used for structural validation.